Cas no 1447962-05-1 (3,6-Dibromo-2,4-dichloroquinoline)

• Product Name: 3,6-Dibromo-2,4-dichloroquinoline
• CAS No: 1447962-05-1
• MF: C₉H₃Br₂Cl₂N
• MW: 355.84081864357
• MDL: MFCD25949213
• CID: 5059806
• Update Time: 2025-06-08

3,6-Dibromo-2,4-dichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2,4-dichloroquinoline

• MDL： MFCD25949213
• Inchi： 1S/C9H3Br2Cl2N/c10-4-1-2-6-5(3-4)8(12)7(11)9(13)14-6/h1-3H
• InChI Key： XBFYQQSUISYCNO-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C=CC(=CC2=C1Cl)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Dibromo-2,4-dichloroquinoline

Introduction to 3,6-Dibromo-2,4-dichloroquinoline (CAS No. 1447962-05-1)

3,6-Dibromo-2,4-dichloroquinoline (CAS No. 1447962-05-1) is a halogenated quinoline compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromine and chlorine substituents, which impart specific properties that make it a valuable candidate for research and development.

The chemical structure of 3,6-Dibromo-2,4-dichloroquinoline consists of a quinoline ring with bromine atoms at the 3 and 6 positions and chlorine atoms at the 2 and 4 positions. This arrangement of halogen substituents not only influences the compound's physical and chemical properties but also plays a crucial role in its biological activity. The quinoline core is a well-known scaffold in medicinal chemistry, often found in compounds with diverse biological activities such as antimalarial, antibacterial, and antiviral properties.

In the context of pharmaceutical research, 3,6-Dibromo-2,4-dichloroquinoline has been studied for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways and interact with various cellular targets. For instance, research published in the Journal of Medicinal Chemistry in 2021 reported that 3,6-Dibromo-2,4-dichloroquinoline exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell cycle progression and DNA replication.

Beyond its pharmaceutical applications, 3,6-Dibromo-2,4-dichloroquinoline has also shown promise in materials science. The presence of multiple halogen substituents makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, a study published in Advanced Materials in 2020 demonstrated that 3,6-Dibromo-2,4-dichloroquinoline-based polymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as electronics and aerospace.

The synthesis of 3,6-Dibromo-2,4-dichloroquinoline typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the bromination and chlorination of a quinoline derivative followed by purification steps to obtain the desired product. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while 3,6-Dibromo-2,4-dichloroquinoline is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for 3,6-Dibromo-2,4-dichloroquinoline are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the potential of this compound. As new insights are gained through interdisciplinary studies, it is likely that 3,6-Dibromo-2,4-dichloroquinoline will continue to play a significant role in advancing scientific knowledge and technological innovation.